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Compound of Interest

Compound Name: 4-Phenylbut-2-enoic acid

Cat. No.: B8713360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 4-Phenylbut-2-enoic acid. Intended for professionals in

research and drug development, this document consolidates essential information to facilitate

procurement and application of this compound.

Compound Identification and Properties
4-Phenylbut-2-enoic acid is a carboxylic acid containing a phenyl group and a carbon-carbon

double bond within its backbone. It is a valuable building block in organic synthesis.[1] The

most commonly available isomer is the (E)-isomer, also known as (E)-4-Phenyl-2-butenoic

acid.

Table 1: Physicochemical Properties of (E)-4-Phenylbut-2-enoic acid
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Property Value Source

CAS Number 2243-52-9, 60341-39-1 [2][3][4]

Molecular Formula C10H10O2 [2][3]

Molecular Weight 162.19 g/mol [2][3]

IUPAC Name (E)-4-phenylbut-2-enoic acid [2][3]

SMILES
C1=CC=C(C=C1)C/C=C/C(=O

)O
[2]

InChI

InChI=1S/C10H10O2/c11-

10(12)8-4-7-9-5-2-1-3-6-9/h1-

6,8H,7H2,(H,11,12)/b8-4+

[2]

InChIKey
SCBUQIQXUBOQAI-

XBXARRHUSA-N
[2]

A related compound, (E)-4-oxo-4-phenylbut-2-enoic acid, is also commercially available and

sometimes mistaken for the target compound. It is critical to verify the CAS number before

procurement.

Table 2: Physicochemical Properties of (E)-4-oxo-4-phenylbut-2-enoic acid

Property Value Source

CAS Number 17812-07-6, 583-06-2 [5][6][7]

Molecular Formula C10H8O3 [5][6]

Molecular Weight 176.17 g/mol [5]

Melting Point 94-97 °C [5][8]

Appearance
White solid / Light yellow

patchy crystals
[8][9]

Solubility
Insoluble in water; Soluble in

alcohol, ether, and hot water.
[8]
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Commercial Suppliers and Availability
A number of chemical suppliers offer 4-Phenylbut-2-enoic acid, primarily the (E)-isomer, for

research and development purposes. Availability, purity, and quantity vary among suppliers.

Table 3: Commercial Suppliers of (E)-4-Phenylbut-2-enoic acid

Supplier CAS Number Purity
Available
Quantities

Alfa Chemistry 2243-52-9 N/A Research quantities

BenchChem 2243-52-9 N/A Research quantities

Advanced

ChemBlocks
60341-39-1 95% Research quantities

AccelPharmTech 2243-52-9 N/A Research quantities

Table 4: Commercial Suppliers of (E)-4-oxo-4-phenylbut-2-enoic acid

Supplier CAS Number(s) Purity
Available
Quantities

Sigma-Aldrich 17812-07-6 98% 50mg

Arctom 17812-07-6 >=98% 10g, 25g, 100g

Key Organics 583-06-2 N/A 1mg, 10g, 25g, 100g

MOLBASE 583-06-2 N/A Research quantities

BLDpharm 17812-07-6 N/A Research quantities

Safety and Handling
(E)-4-oxo-4-phenylbut-2-enoic acid is classified as an irritant, affecting the eyes, skin, and

respiratory system.[8][9] Standard laboratory safety protocols should be followed when

handling this compound. This includes the use of personal protective equipment such as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.benchchem.com/product/b8713360?utm_src=pdf-body
https://www.chembk.com/en/chem/4-oxo-4-phenylbut-2-enoic%20acid
https://key.molbase.com/index.php?k=Dn0BIgMnUnBVO1RzAToCcQ8zDX4PdQBwBD9dDwR%2FWlldelM%2FUi0PMlM%2BAmsFZgY2UnVXNQkpVDcCbA5tBAwBcQ5rAW8DPlJmVTZUJQFhAg8PdA07DzUAOAQyXWcEYVoyXXtTOlJ3DzJTPQIlBSgGdVJvVyAJJVRuAiEOMQRgAW0OKAExA2FSNVV5VGMBNAJkD3UNPg85ACIEeA%3D%3D
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8713360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


gloves, safety glasses, and a lab coat.[10] Work should be conducted in a well-ventilated area

or a fume hood.[9]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5][10]

H319: Causes serious eye irritation.[5][10]

H335: May cause respiratory irritation.[5][10]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P302+P352: IF ON SKIN: Wash with plenty of water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong

oxidizing agents.[9] Some suppliers recommend refrigeration.[9]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of 4-Phenylbut-2-
enoic acid are not readily available in the initial search results. However, a patent for the

synthesis of a related compound, 4-phenylbutyric acid, suggests a potential synthetic route.

This process involves the reaction of benzene with butyrolactone in the presence of a Lewis

acid catalyst, such as aluminum chloride, followed by neutralization with a base.[11] While this

method yields the saturated analog, modifications could potentially be explored to introduce the

double bond present in 4-Phenylbut-2-enoic acid.
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Visualizations
Logical Relationship: Compound Identification

Target Compound

Related, Commercially Available Compound

4-Phenylbut-2-enoic acid CAS: 2243-52-9
CAS: 60341-39-1

identified by

4-oxo-4-phenylbut-2-enoic acid CAS: 17812-07-6
CAS: 583-06-2

identified by

Click to download full resolution via product page

Caption: Key CAS numbers for identification.

Experimental Workflow: Procurement Process
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Identify Target Compound

Verify CAS Number

Select Supplier

Request Quote/Check Availability

Procure Compound

Review Certificate of Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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